Cas no 2549054-39-7 (4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-phenyl-1,3-thiazole)
4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-phenyl-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- [3-[(4-Methyl-1H-pyrazol-1-yl)methyl]-1-azetidinyl](2-phenyl-4-thiazolyl)methanone
- AKOS039918828
- 4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-phenyl-1,3-thiazole
- F6677-2295
- 2549054-39-7
-
- Inchi: 1S/C18H18N4OS/c1-13-7-19-22(8-13)11-14-9-21(10-14)18(23)16-12-24-17(20-16)15-5-3-2-4-6-15/h2-8,12,14H,9-11H2,1H3
- InChI Key: NWIBTYMVUPIXED-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=CC=2)=NC(=C1)C(N1CC(CN2C=C(C)C=N2)C1)=O
Computed Properties
- Exact Mass: 338.12013238g/mol
- Monoisotopic Mass: 338.12013238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 79.3Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 558.2±48.0 °C(Predicted)
- pka: 2.70±0.10(Predicted)
4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-phenyl-1,3-thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6677-2295-2μmol |
4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-phenyl-1,3-thiazole |
2549054-39-7 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2295-5μmol |
4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-phenyl-1,3-thiazole |
2549054-39-7 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2295-10μmol |
4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-phenyl-1,3-thiazole |
2549054-39-7 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2295-20μmol |
4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-phenyl-1,3-thiazole |
2549054-39-7 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2295-1mg |
4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-phenyl-1,3-thiazole |
2549054-39-7 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2295-2mg |
4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-phenyl-1,3-thiazole |
2549054-39-7 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2295-3mg |
4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-phenyl-1,3-thiazole |
2549054-39-7 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2295-4mg |
4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-phenyl-1,3-thiazole |
2549054-39-7 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2295-5mg |
4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-phenyl-1,3-thiazole |
2549054-39-7 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6677-2295-10mg |
4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-phenyl-1,3-thiazole |
2549054-39-7 | 10mg |
$79.0 | 2023-09-07 |
4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-phenyl-1,3-thiazole Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-phenyl-1,3-thiazole
4-{3-[(4-Methyl-1H-Pyrazol-1-Yl)Methyl]Azetidine-1-Carbonyl}-2-Phenyl-1,3-Thiazole: A Comprehensive Overview
The compound 4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-phenyl-1,3-thiazole, identified by the CAS number 2549054-39-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. Thiazoles are widely studied due to their versatile reactivity and ability to form stable structures, making them valuable in drug design and material science.
The structure of this compound is characterized by a thiazole ring system at its core. The thiazole moiety is substituted at the 2-position with a phenyl group and at the 4-position with a carbonyl group connected to an azetidine ring. The azetidine ring, a four-membered cyclic amine, is further substituted at the 3-position with a (4-methylpyrazolyl)methyl group. This intricate structure suggests that the compound may exhibit unique electronic properties and reactivity, making it an interesting target for further research.
Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry. For instance, researchers have explored the potential of thiazole-containing compounds as inhibitors of various enzymes, such as kinases and proteases. The presence of electron-withdrawing groups like carbonyls and electron-donating groups like methyl substituents in this compound could modulate its interaction with biological targets, potentially leading to therapeutic applications.
The synthesis of this compound involves a series of well-established organic reactions. The construction of the thiazole ring typically begins with the condensation of thiourea derivatives with aldehydes or ketones under appropriate conditions. The azetidine ring can be synthesized via cyclization reactions involving amino alcohols or other suitable precursors. The substitution patterns on both rings are critical for achieving the desired properties of the final product.
In terms of applications, this compound could find use in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. Its structural features suggest that it may act as a scaffold for developing bioactive molecules with improved pharmacokinetic profiles. Additionally, the compound's stability under physiological conditions makes it a promising candidate for further preclinical studies.
From a materials science perspective, the thiazole moiety in this compound could contribute to its use in advanced materials such as polymers or coordination complexes. The sulfur atom in the thiazole ring can act as a coordinating site for metal ions, potentially leading to applications in catalysis or sensing technologies.
In conclusion, the compound 4-{3-[(4-methylpyrazolyl)methyl]azetidine-carbonyl}-2-phenvlthiazole represents an intriguing example of a complex organic molecule with diverse potential applications. Its unique structure and functional groups make it an attractive target for further research across multiple disciplines. As ongoing studies continue to uncover its properties and capabilities, this compound is poised to play a significant role in advancing both chemical science and therapeutic development.
2549054-39-7 (4-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}-2-phenyl-1,3-thiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)